Cas no 2171803-62-4 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidopropanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidopropanoic acid
• CAS No: 2171803-62-4
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 5816605
• PubChem ID: 165514444
• Update Time: 2025-10-29

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidopropanoic acid
• 2171803-62-4
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)butanamido]propanoic acid
• EN300-1501355

• Inchi： 1S/C24H28N2O6/c1-3-24(15-31-2,22(29)25-13-12-21(27)28)26-23(30)32-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20H,3,12-15H2,1-2H3,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： UEDOHOSTYZLFJP-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCC(=O)O)=O)(COC)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 114Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidopropanoic acid

Professional Introduction to Compound with CAS No. 2171803-62-4 and Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidopropanoic acid

The compound with the CAS number 2171803-62-4 and the product name 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidopropanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and biochemical research. The presence of a fluoren-9-yl moiety and a methoxycarbonyl group in its backbone suggests a high degree of functional complexity, which is often leveraged to modulate biological activity and improve pharmacokinetic properties.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating fluorene derivatives. The fluoren-9-yl group, known for its stability and luminescent properties, has been widely utilized in the synthesis of bioactive molecules. This particular compound incorporates the group in a position that allows for facile modifications, making it a versatile scaffold for further chemical derivatization. Such structural features are highly valued in medicinal chemistry, as they can enhance binding affinity to biological targets while minimizing off-target effects.

The product name 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidopropanoic acid provides detailed insight into its chemical composition. The methoxycarbonyl (MOC) group is a common protecting group in peptide synthesis and serves as a precursor for amide bond formation. Its incorporation into this molecule suggests potential applications in peptidomimetic chemistry, where such groups are often used to stabilize reactive intermediates or introduce specific functionalities. Additionally, the presence of a butanamidopropanoic acid moiety indicates that the compound may exhibit both amide-like properties and carboxylic acid reactivity, making it suitable for further derivatization or conjugation with other biomolecules.

Current research in the field of drug discovery increasingly emphasizes the development of multifunctional compounds that can address multiple biological pathways simultaneously. The structural features of this compound make it an attractive candidate for such applications. For instance, the fluoren-9-yl moiety can serve as a fluorescent probe for bioimaging studies, while the amide and carboxylic acid functionalities provide opportunities for interaction with enzymes or receptors. This dual functionality is particularly relevant in the context of targeted therapy, where compounds capable of selectively interacting with disease-specific markers are highly sought after.

Recent studies have highlighted the importance of fluorinated compounds in enhancing drug bioavailability and metabolic stability. The fluorene core is known to improve lipophilicity, which can be crucial for crossing biological membranes. Furthermore, fluorine atoms can influence electronic properties, thereby modulating reactivity and binding interactions. In this context, the compound with CAS No. 2171803-62-4 may offer advantages over non-fluorinated analogs by exhibiting improved pharmacokinetic profiles. This has been observed in various therapeutic areas, including oncology and central nervous system (CNS) disorders, where fluorinated drugs have demonstrated enhanced efficacy.

The methoxymethyl (MOM) group present in the molecule is another key feature that warrants discussion. MOM protection is commonly employed in peptide synthesis due to its stability under various reaction conditions while being easily removable under mild acidic conditions. This makes it an ideal choice for protecting reactive amine groups during synthetic protocols. In drug development, such protecting groups are invaluable for ensuring regioselectivity and preventing unwanted side reactions. The strategic placement of the MOM group in this compound suggests that it was designed with synthetic accessibility in mind, allowing chemists to modify other parts of the molecule without interference from this moiety.

Advances in computational chemistry have further facilitated the design of complex molecules like this one. Molecular modeling studies can predict how structural features will influence biological activity by simulating interactions with potential targets such as enzymes or receptors. The presence of both polar (amide, carboxylic acid) and non-polar (fluorene) regions creates opportunities for diverse binding modes, which can be exploited to optimize potency and selectivity. Such computational approaches are increasingly integrated into early-stage drug discovery pipelines, enabling researchers to prioritize promising candidates based on their predicted pharmacological profiles.

In addition to its synthetic utility, this compound may find applications in biochemical research as a tool compound or intermediate for more complex molecules. For example, it could serve as a precursor for synthesizing peptidomimetics that mimic natural bioactive peptides but with improved stability or bioavailability. The ability to functionalize multiple sites within its structure allows researchers to tailor its properties for specific applications. This flexibility is particularly valuable when designing molecules intended for use as probes or inhibitors in mechanistic studies.

The growing interest in fluorinated pharmaceuticals is also driven by their unique spectroscopic properties. Fluorine atoms can be detected using nuclear magnetic resonance (NMR) spectroscopy at natural abundance levels due to their high gyromagnetic ratio. This makes them invaluable for tracking molecular dynamics and interactions in real-time experiments. In this context, derivatives of this compound could be used to study protein-ligand binding events or metabolic pathways involving fluorinated intermediates. Such information is critical for understanding drug mechanisms of action and optimizing therapeutic efficacy.

Ethical considerations are paramount when developing new pharmaceuticals; thus，the design of compounds like this one must align with principles of sustainability and patient safety。The use of readily available starting materials，combined with efficient synthetic routes，can minimize environmental impact while ensuring scalability。Additionally， rigorous toxicological assessments are essential before any therapeutic application is considered。These measures ensure that promising candidates proceed through development with minimal risk to human health。

Future directions for research on this compound may include exploring its potential as an intermediate in large-scale synthesis or investigating novel derivatives with enhanced biological activity。Collaborations between synthetic chemists，biologists，and pharmacologists will be crucial in translating laboratory findings into clinical applications。As computational methods continue to evolve，they will further aid in predicting how modifications will affect molecular behavior，accelerating the discovery process。